Cas no 1803735-53-6 (Ethyl 3-hydroxy-2-methylpyridine-6-acetate)
Ethyl 3-hydroxy-2-methylpyridine-6-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-hydroxy-2-methylpyridine-6-acetate
-
- Inchi: 1S/C10H13NO3/c1-3-14-10(13)6-8-4-5-9(12)7(2)11-8/h4-5,12H,3,6H2,1-2H3
- InChI Key: NOGYOEBRJFDGND-UHFFFAOYSA-N
- SMILES: O(CC)C(CC1C=CC(=C(C)N=1)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 196
- XLogP3: 1.1
- Topological Polar Surface Area: 59.4
Ethyl 3-hydroxy-2-methylpyridine-6-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029003708-250mg |
Ethyl 3-hydroxy-2-methylpyridine-6-acetate |
1803735-53-6 | 95% | 250mg |
$980.00 | 2022-04-02 | |
| Alichem | A029003708-500mg |
Ethyl 3-hydroxy-2-methylpyridine-6-acetate |
1803735-53-6 | 95% | 500mg |
$1,600.75 | 2022-04-02 | |
| Alichem | A029003708-1g |
Ethyl 3-hydroxy-2-methylpyridine-6-acetate |
1803735-53-6 | 95% | 1g |
$2,981.85 | 2022-04-02 |
Ethyl 3-hydroxy-2-methylpyridine-6-acetate Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on Ethyl 3-hydroxy-2-methylpyridine-6-acetate
Research Brief on Ethyl 3-hydroxy-2-methylpyridine-6-acetate (CAS: 1803735-53-6) in Chemical Biology and Pharmaceutical Applications
Ethyl 3-hydroxy-2-methylpyridine-6-acetate (CAS: 1803735-53-6) is a pyridine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its role as an intermediate in the synthesis of bioactive molecules and its potential therapeutic properties. Recent studies have focused on its synthetic pathways, biological activities, and potential as a scaffold for drug development.
One of the key areas of interest is the compound's role in the synthesis of novel heterocyclic compounds. Researchers have demonstrated that Ethyl 3-hydroxy-2-methylpyridine-6-acetate serves as a versatile building block for the construction of complex molecular architectures. Its hydroxyl and ester functional groups allow for further derivatization, enabling the development of libraries of compounds with diverse biological activities. Recent publications highlight its use in the synthesis of potential kinase inhibitors and anti-inflammatory agents.
In terms of biological activity, preliminary studies suggest that Ethyl 3-hydroxy-2-methylpyridine-6-acetate exhibits moderate inhibitory effects on certain enzymatic targets. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed promising activity against a panel of protein kinases, with IC50 values in the low micromolar range. These findings position it as a potential lead compound for the development of targeted therapies in oncology and inflammatory diseases.
The pharmacokinetic properties of Ethyl 3-hydroxy-2-methylpyridine-6-acetate and its derivatives have also been investigated. Recent in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate that the compound demonstrates favorable metabolic stability in human liver microsomes, with a half-life exceeding 60 minutes. This characteristic, combined with its relatively low cytotoxicity profile in mammalian cell lines, makes it an attractive candidate for further medicinal chemistry optimization.
From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and scalable routes to Ethyl 3-hydroxy-2-methylpyridine-6-acetate. A 2024 publication in Organic Process Research & Development described a novel catalytic system that improves the yield of the key synthetic step from 65% to 89%, while reducing the environmental impact through the use of greener solvents. This development is particularly significant for potential industrial-scale production of the compound and its derivatives.
Looking forward, researchers are exploring the application of Ethyl 3-hydroxy-2-methylpyridine-6-acetate in drug discovery programs targeting neurodegenerative diseases. Preliminary in vitro studies suggest that certain derivatives may modulate pathways involved in neuroprotection, though further validation in animal models is required. The compound's ability to cross the blood-brain barrier, as demonstrated in recent pharmacokinetic studies, adds to its potential in this therapeutic area.
In conclusion, Ethyl 3-hydroxy-2-methylpyridine-6-acetate (CAS: 1803735-53-6) represents a promising chemical entity with diverse applications in pharmaceutical research. Its versatility as a synthetic intermediate, combined with its interesting biological profile, positions it as a valuable tool for medicinal chemists. Continued research into its mechanism of action and structure-activity relationships will likely yield important insights for drug discovery efforts in multiple therapeutic areas.
1803735-53-6 (Ethyl 3-hydroxy-2-methylpyridine-6-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)